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Compound of Interest

Compound Name: Antimony triacetate

Cat. No.: B147852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of antimony

(III) acetate, Sb(CH₃COO)₃. The information presented is collated from crystallographic studies

and is intended to be a valuable resource for researchers in chemistry, materials science, and

drug development.

Molecular Structure and Crystallographic Data
The crystal structure of antimony (III) acetate has been determined by single-crystal X-ray

diffraction. The compound crystallizes in the monoclinic system with the space group P2₁/c.[1]

[2] The fundamental structural unit consists of discrete Sb(CH₃COO)₃ monomers where the

acetate ligands are monodentate. These monomers are further linked into chains through

weaker intermolecular C=O···Sb interactions.[1]

The key crystallographic data for antimony (III) acetate is summarized in the table below.
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Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

a (Å) 8.07

b (Å) 11.96

c (Å) 11.02

β (°) 100.1

Volume (Å³) 1047.8

Z 4

Density (calculated) (g/cm³) 1.89

Table 1: Crystallographic Data for Antimony (III) Acetate.

Note: Detailed bond lengths and angles are not publicly available in abstracted databases.

Access to the original publication by G. Gattow and H. Schäfer in Zeitschrift für anorganische

und allgemeine Chemie (1975) is required for this specific data.

Experimental Protocols
Synthesis of Antimony (III) Acetate
A common and effective method for the synthesis of antimony (III) acetate involves the reaction

of antimony (III) oxide with acetic anhydride.

Reaction:

Sb₂O₃ + 3(CH₃CO)₂O → 2Sb(CH₃COO)₃

Detailed Procedure:

Reactant Mixture: A stoichiometric amount of antimony (III) oxide is added to an excess of

acetic anhydride in a round-bottom flask equipped with a reflux condenser.
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Reflux: The mixture is gently heated to reflux. The reaction progress is monitored by the

dissolution of the solid antimony (III) oxide.

Crystallization: Upon completion of the reaction, the solution is cooled. In some procedures,

the hot solution is diluted with glacial acetic acid to promote the formation of well-defined

crystals upon cooling.

Isolation and Purification: The resulting crystalline product is isolated by filtration. Due to the

moisture-sensitive nature of antimony (III) acetate, the crystals should be washed with a dry,

inert solvent (e.g., diethyl ether, n-hexane) and dried under vacuum.

Logical Workflow for Synthesis:

Sb₂O₃ + Acetic Anhydride Heating under Reflux Complete Dissolution of Sb₂O₃ Cooling of Reaction Mixture Crystallization of Sb(CH₃COO)₃ Filtration Washing with Dry Solvent Drying under Vacuum Pure Antimony (III) Acetate Crystals

Click to download full resolution via product page

Caption: Workflow for the synthesis of antimony (III) acetate.

Single-Crystal X-ray Diffraction Analysis
The determination of the crystal structure of antimony (III) acetate is achieved through single-

crystal X-ray diffraction. The general experimental workflow is outlined below.

General Procedure:

Crystal Selection: A suitable single crystal of antimony (III) acetate, grown from the synthesis

process, is selected and mounted on a goniometer head.

Data Collection: The crystal is placed in an X-ray diffractometer. A beam of monochromatic

X-rays is directed at the crystal, and the diffraction pattern is collected on a detector as the

crystal is rotated. Data is typically collected at a controlled temperature.

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell dimensions and space group. The structure is then solved using direct methods
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or Patterson methods, followed by refinement using least-squares methods to obtain the final

atomic coordinates, bond lengths, and bond angles.

Experimental Workflow Diagram:
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Caption: General workflow for single-crystal X-ray diffraction analysis.
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Structural Insights and Intermolecular Interactions
The crystal packing of antimony (III) acetate reveals a chain-like arrangement of the

Sb(CH₃COO)₃ monomers. This is a consequence of weak intermolecular interactions between

the carbonyl oxygen of one acetate ligand and the antimony atom of an adjacent molecule.

These interactions are crucial in understanding the solid-state properties of the compound.

Diagram of Intermolecular Interactions:
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Caption: Intermolecular C=O···Sb interaction between adjacent monomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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